Cas no 4021-47-0 (Sodium Perfluoro-1-octanesulfonate)

• Product Name: Sodium Perfluoro-1-octanesulfonate
• CAS No: 4021-47-0
• MF: C₈F₁₇NaO₃S
• MW: 522.1114320755
• CID: 925488
• PubChem ID: 23671708
• Update Time: 2025-10-20

Sodium Perfluoro-1-octanesulfonate Chemical and Physical Properties

Names and Identifiers

• sodium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-1-octanesulfonate
• sodium,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctane-1-sulfonate
• DTXSID50635462
• SODIUM PERFLUORO-1-OCTANESULFONATE (PFOS) UNLABELED 2.5 UG/ML IN METHANOL
• sodium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctane-1-sulfonate
• sodium;1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctane-1-sulfonate
• sodium perfluorooctanesulfonate
• Sodium Perfluoro-1-octanesulfonate (50 ug/mL in Methanol)
• Eftop EF 103
• 1-Octanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, sodium salt (1:1)
• UNII-WI73U4YAE8
• WI73U4YAE8
• Sodium PFOS
• 4021-47-0
• SCHEMBL545273
• 1-Octanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, sodium salt
• Sodium heptadecafluorooctanesulfonate
• Sodium Perfluoro-1-octanesulfonate
• sodium perfluoro-1-octane sulfonate
• NS00110569

• Inchi： 1S/C8HF17O3S.Na/c9-1(10,3(13,14)5(17,18)7(21,22)23)2(11,12)4(15,16)6(19,20)8(24,25)29(26,27)28;/h(H,26,27,28);/q;+1/p-1
• InChI Key： ZQOXGRIKWKXDIJ-UHFFFAOYSA-M
• SMILES： S(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 521.9194381g/mol
• Monoisotopic Mass: 521.9194381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 733
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6Ų

Sodium Perfluoro-1-octanesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Sodium Perfluoro-1-octanesulfonate

Comprehensive Analysis of Sodium Perfluoro-1-octanesulfonate (CAS No. 4021-47-0): Properties, Applications, and Environmental Considerations

Sodium Perfluoro-1-octanesulfonate (CAS No. 4021-47-0), often abbreviated as PFOS-Na, is a fluorinated surfactant belonging to the broader class of per- and polyfluoroalkyl substances (PFAS). This compound has garnered significant attention due to its unique chemical stability, surface-active properties, and widespread historical use in industrial and consumer applications. As a perfluorooctanesulfonate derivative, it shares structural similarities with other PFOS-related compounds, which have become subjects of intense scientific scrutiny regarding their environmental persistence and biological effects.

The molecular structure of Sodium Perfluoro-1-octanesulfonate features a fully fluorinated carbon chain (C8F17) attached to a sulfonate group (SO3Na), creating an exceptionally stable compound resistant to thermal, chemical, and biological degradation. This hydrophobic-lipophobic duality makes it valuable for applications requiring both oil and water repellency. Recent studies highlight its role in legacy products like firefighting foams, textile coatings, and industrial surfactants, though many industries are now transitioning to alternative chemistries.

Environmental scientists frequently search for "PFOS degradation methods" and "PFAS remediation techniques" due to growing concerns about ecosystem contamination. While 4021-47-0 demonstrates lower volatility compared to shorter-chain PFAS, its extreme persistence in water systems (with estimated half-lives exceeding years) has led to its classification as a "forever chemical" in popular environmental discourse. Advanced oxidation processes and novel adsorbent materials are currently being researched to address these challenges.

From a regulatory perspective, Sodium Perfluoro-1-octanesulfonate falls under evolving global frameworks. The compound's inclusion in the Stockholm Convention on Persistent Organic Pollutants has driven searches for "PFOS alternatives 2024" and "green surfactant technologies". Analytical chemists increasingly rely on LC-MS/MS techniques for detecting trace levels of this compound, with detection limits now reaching parts-per-trillion ranges in environmental samples.

Industrial users often inquire about "C8F17SO3Na solubility" and "thermal stability of PFOS salts". Laboratory studies confirm that 4021-47-0 exhibits high water solubility (≥500 g/L at 20°C) and maintains stability up to 400°C, properties that historically made it attractive for high-temperature applications. Current research focuses on understanding its structure-activity relationships to develop safer alternatives with comparable performance characteristics.

The biomedical community shows growing interest in "PFOS biomonitoring methods" as epidemiological studies investigate potential health impacts. While Sodium Perfluoro-1-octanesulfonate demonstrates low acute toxicity, its bioaccumulation potential in protein-rich tissues remains a subject of ongoing research. Modern analytical workflows now incorporate isotope dilution techniques and high-resolution mass spectrometry to improve detection accuracy in biological matrices.

Material scientists exploring "fluorinated surface modifiers" frequently encounter PFOS-Na in patent literature. Its ability to reduce surface tension to <18 mN/m made it historically valuable for creating superhydrophobic coatings and anti-fogging films. Contemporary research focuses on developing non-bioaccumulative fluorosurfactants that mimic these properties without environmental persistence.

Environmental fate modeling reveals that 4021-47-0 tends to partition preferentially into water rather than soil or air, with log Kow values typically ranging from 2.5-4.5. This behavior explains its prevalence in aquatic ecosystems and drives searches for "PFOS water treatment solutions". Emerging technologies like supercritical water oxidation and plasma-assisted degradation show promise for mineralizing this persistent compound.

Quality control protocols for Sodium Perfluoro-1-octanesulfonate typically involve HPLC-UV analysis with ion-pairing reagents, though newer laboratories employ UHPLC-ESI-MS systems for higher throughput. The compound's purity is crucial for research applications, with technical grades typically containing 95-98% active material and pharmaceutical grades reaching 99.9% purity through recrystallization methods.

As regulatory pressures increase, manufacturers are investing in "PFOS-free formulations" while maintaining performance standards. The chemical industry's shift toward short-chain PFAS and fluorine-free alternatives reflects both environmental concerns and market demands. However, the exceptional performance characteristics of C8F17SO3Na continue to make it a benchmark compound in surfactant research and development.

Recent advancements in computational chemistry allow researchers to simulate the interfacial behavior of Sodium Perfluoro-1-octanesulfonate at molecular levels. These studies help explain its unparalleled surface activity while guiding the design of next-generation surfactants. Molecular dynamics simulations now complement traditional experimental approaches in understanding this complex compound's behavior.

The scientific community continues to debate appropriate risk assessment frameworks for 4021-47-0, with particular focus on exposure pathways and ecological thresholds. While production has declined in many regions, the compound's persistence ensures it remains detectable in environmental samples worldwide, driving ongoing research into its long-term environmental fate and transport mechanisms.